Ethyl 6-chloronicotinate
Ethyl 6-chloronicotinate
Ethyl 6-chloropyridine-3-carboxylate (Ethyl-6-chloronicotinate, E-6-ClN) undergoes direct amidation on reacting with benzylamine in the presence lanthanum trifluoromethanesulfonate La(OTf)3. The structural and physicochemical properties of E-6-ClN have been investigated based on its spectroscopic data, time-dependent density functional theory and density of state diagrams.
Brand Name:
Vulcanchem
CAS No.:
49608-01-7
VCID:
VC21136086
InChI:
InChI=1S/C8H8ClNO2/c1-2-12-8(11)6-3-4-7(9)10-5-6/h3-5H,2H2,1H3
SMILES:
CCOC(=O)C1=CN=C(C=C1)Cl
Molecular Formula:
C8H8ClNO2
Molecular Weight:
185.61 g/mol
Ethyl 6-chloronicotinate
CAS No.: 49608-01-7
Cat. No.: VC21136086
Molecular Formula: C8H8ClNO2
Molecular Weight: 185.61 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl 6-chloropyridine-3-carboxylate (Ethyl-6-chloronicotinate, E-6-ClN) undergoes direct amidation on reacting with benzylamine in the presence lanthanum trifluoromethanesulfonate La(OTf)3. The structural and physicochemical properties of E-6-ClN have been investigated based on its spectroscopic data, time-dependent density functional theory and density of state diagrams. |
|---|---|
| CAS No. | 49608-01-7 |
| Molecular Formula | C8H8ClNO2 |
| Molecular Weight | 185.61 g/mol |
| IUPAC Name | ethyl 6-chloropyridine-3-carboxylate |
| Standard InChI | InChI=1S/C8H8ClNO2/c1-2-12-8(11)6-3-4-7(9)10-5-6/h3-5H,2H2,1H3 |
| Standard InChI Key | ILDJJTQWIZLGPO-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CN=C(C=C1)Cl |
| Canonical SMILES | CCOC(=O)C1=CN=C(C=C1)Cl |
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